Cas no 80370-40-7 (ethyl 1,2-oxazole-4-carboxylate)

Ethyl 1,2-oxazole-4-carboxylate is a heterocyclic ester compound featuring a five-membered oxazole ring with a carboxylate functional group at the 4-position. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and fine chemicals. Its oxazole core is valued for its stability and reactivity, enabling use in cyclization, cross-coupling, and functional group transformations. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic applications. The compound is also of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules. High purity grades are available for research and industrial use.
ethyl 1,2-oxazole-4-carboxylate structure
80370-40-7 structure
Product Name:ethyl 1,2-oxazole-4-carboxylate
CAS No:80370-40-7
MF:C6H7NO3
MW:141.124681711197
MDL:MFCD07368244
CID:706656
PubChem ID:15590757
Update Time:2025-05-28

ethyl 1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl isoxazole-4-carboxylate
    • 4-Isoxazolecarboxylicacid, ethyl ester
    • ethyl 1,2-oxazole-4-carboxylate
    • ISOXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • 4-Isoxazolecarboxylic acid ethyl ester
    • 4-Isoxazolecarboxylic acid, ethyl ester
    • Ethyl 4-isoxazolecarboxylic acid
    • PubChem24246
    • 4-ethoxycarbonylisoxazole
    • 3-ethylisoxazole-4-carboxylate
    • PB30887
    • LS20145
    • AM90129
    • Ethyl 4-isoxazolecarboxylate (ACI)
    • MFCD07368244
    • AS-34594
    • SCHEMBL8094744
    • ALBB-016382
    • EN300-267003
    • DB-003700
    • AKOS006286528
    • CS-0049560
    • 80370-40-7
    • SY097007
    • DTXSID20575301
    • MDL： MFCD07368244
    • Inchi： 1S/C6H7NO3/c1-2-9-6(8)5-3-7-10-4-5/h3-4H,2H2,1H3
    • InChI Key： SNBLIYQEFSVZLK-UHFFFAOYSA-N
    • SMILES： O=C(C1=CON=C1)OCC

Computed Properties

  • Exact Mass: 141.04300
  • Monoisotopic Mass: 141.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.177
  • Boiling Point: 220 ºC
  • Flash Point: 87 ºC
  • PSA: 52.33000
  • LogP: 0.85130
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

ethyl 1,2-oxazole-4-carboxylate Security Information

ethyl 1,2-oxazole-4-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 1,2-oxazole-4-carboxylate Pricemore >>

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ethyl 1,2-oxazole-4-carboxylate Production Method

Production Method 1

14874-70-5 14874-70-5
45084-94-4 45084-94-4
80370-40-7 80370-40-7
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride Solvents: Ethanol ,  Water
2.1 Reagents: Thionyl chloride Solvents: Dichloromethane
3.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Chloroform
3.2 Solvents: Water
Reference
Efficient synthesis of 4-acylisoxazole derivatives from triformylmethane
Angus, Richard O. Jr.; et al, Synthesis, 1988, (9), 746-8

Production Method 2

120186-97-2 120186-97-2
80370-40-7 80370-40-7
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride Solvents: Ethanol ,  Water
2.1 Reagents: Thionyl chloride Solvents: Dichloromethane
3.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Chloroform
3.2 Solvents: Water
Reference
Efficient synthesis of 4-acylisoxazole derivatives from triformylmethane
Angus, Richard O. Jr.; et al, Synthesis, 1988, (9), 746-8

Production Method 3

80370-42-9 80370-42-9
80370-40-7 80370-40-7
Reaction Conditions
Reference
Product class 9: isoxazoles
Wakefield, B. J., Science of Synthesis, 2002, 11, 229-288

Production Method 4

80370-42-9 80370-42-9
80370-40-7 80370-40-7
Reaction Conditions
1.1 Reagents: Hydroxylamine
Reference
Isoxazole-4-carboxylic acid as a metabolite of Streptomyces sp. and its herbicidal activity
Kobinata, Kimie; et al, Agricultural and Biological Chemistry, 1991, 55(5), 1415-16

Production Method 5

68776-58-9 68776-58-9
80370-40-7 80370-40-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Chloroform
1.2 Solvents: Water
Reference
Efficient synthesis of 4-acylisoxazole derivatives from triformylmethane
Angus, Richard O. Jr.; et al, Synthesis, 1988, (9), 746-8

Production Method 6

120187-00-0 120187-00-0
120186-98-3 120186-98-3
80370-40-7 80370-40-7
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dichloromethane
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Chloroform
2.2 Solvents: Water
Reference
Efficient synthesis of 4-acylisoxazole derivatives from triformylmethane
Angus, Richard O. Jr.; et al, Synthesis, 1988, (9), 746-8

ethyl 1,2-oxazole-4-carboxylate Raw materials

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Amadis Chemical Company Limited
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(CAS:80370-40-7)ethyl 1,2-oxazole-4-carboxylate
Order Number:A846555
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:10
Price ($):184.0/819.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:80370-40-7)ethyl 1,2-oxazole-4-carboxylate
A846555
Purity:99%/99%
Quantity:5g/25g
Price ($):184.0/819.0
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